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Compound of Interest

Compound Name: 1-(Chloroacetyl)azocane
CAS No.: 14368-26-4
Cat. No.: B1285578
\ J

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction: Unlocking the Potential of a
Bifunctional Scaffold

In the landscape of modern organic synthesis and drug discovery, the strategic incorporation of
unique structural motifs is paramount to accessing novel chemical space and developing next-
generation therapeutics. 1-(Chloroacetyl)azocane, a bifunctional molecule featuring a reactive
chloroacetyl group appended to a flexible, medium-sized azocane ring, represents a powerful
and underexplored building block for the construction of complex molecular architectures. The
chloroacetyl moiety serves as a versatile electrophilic handle for a wide array of nucleophilic
substitution reactions, while the eight-membered azocane scaffold can impart desirable
physicochemical properties, such as improved solubility and metabolic stability, to target
molecules. This guide provides a comprehensive overview of the synthesis, characterization,
and synthetic applications of 1-(chloroacetyl)azocane, complete with detailed experimental
protocols to empower researchers in their synthetic endeavors.

The presence of the a-chloroamide functionality is a key feature in numerous biologically active
compounds and is a valuable precursor for the synthesis of a diverse range of heterocyclic
systems.[1] The strategic use of such building blocks is crucial in medicinal chemistry for the
rapid generation of compound libraries for screening and lead optimization.[2] This document
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will detail the preparation of 1-(chloroacetyl)azocane and explore its potential in the synthesis
of more complex structures, providing a foundation for its use in drug development and
materials science.

Physicochemical Properties

A clear understanding of the fundamental properties of 1-(chloroacetyl)azocane is essential
for its effective use in synthesis.

Property Value Source
CAS Number 14368-26-4

Molecular Formula CoH16CINO

Molecular Weight 189.68 g/mol

Predicted: Colorless to pale
Appearance , _ ,
yellow oil or low-melting solid

Synthesis and Characterization

The synthesis of 1-(chloroacetyl)azocane is a straightforward N-acylation reaction between
azocane and chloroacetyl chloride. This reaction is analogous to the well-established Schotten-
Baumann conditions and similar procedures used in the synthesis of other N-chloroacetylated
amines, such as the precursor to the local anesthetic lidocaine.[2][3]

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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